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Compound of Interest

Compound Name: Sodium 1-dodecanesulfonate

Cat. No.: B1371527

An In-depth Technical Guide to Sodium 1-Dodecanesulfonate

Introduction

Sodium 1-dodecanesulfonate, also known as sodium laurylsulfonate, is an anionic surfactant
widely utilized across various scientific and industrial domains.[1][2][3] Its amphiphilic nature,
consisting of a long hydrophobic carbon chain and a hydrophilic sulfonate head group, imparts
excellent emulsifying, wetting, and detergent properties.[1][4] In research, drug development,
and biotechnology, it is particularly valued as an ion-pairing reagent in high-performance liquid
chromatography (HPLC), a dispersing agent for biological samples, and a component in the
synthesis of advanced materials.[1][5] This guide provides a comprehensive overview of its
molecular structure, physicochemical properties, synthesis protocols, and key analytical
methodologies.

Molecular Structure and Formula

Sodium 1-dodecanesulfonate is comprised of a twelve-carbon alkyl chain (dodecyl) attached
to a sulfonate group, with sodium as the counter-ion. This structure dictates its surfactant
properties.

e Molecular Formula: C12H2sNaOsS[1][2][6][7]

e Linear Formula: CH3(CH2)11SOsNa[5]
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Caption: Molecular structure of Sodium 1-Dodecanesulfonate.

Physicochemical Properties

The physical and chemical characteristics of sodium 1-dodecanesulfonate are critical for its

application in various experimental and industrial settings. It is stable in both acidic and basic

conditions.[4]

Property Value Reference(s)
Molecular Weight 272.38 g/mol [11[2]
Appearance White to light cream powder [11[4119]
Melting Point >300 °C [1][4119]
B Soluble in water (25 mg/mL in

Solubility [4119]

H20)

5.5-7.5(100 g/L in H20 at
pH [4][10]

20°C)

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of sodium 1-

dodecanesulfonate are crucial for researchers.
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Synthesis Protocols

Two common methods for the synthesis of sodium 1-dodecanesulfonate are outlined below.
Protocol 1: Synthesis from 1-Bromododecane

This laboratory-scale synthesis involves the reaction of 1-bromododecane with sodium sulfite.

[°]

e Reaction Setup: To a 250 mL round-bottom flask, add 1-bromododecane (5 g, 20.06 mmol)
dissolved in 40 mL of ethanol.

» Addition of Sulfite: Add an aqueous solution of sodium sulfite (5.2 g, 40.12 mmol) in 40 mL of
water to the flask.

» Reaction: Heat the resulting mixture to 80°C and allow it to react overnight.
o Workup: After the reaction is complete, cool the mixture to room temperature.

o Extraction: Perform an extraction using ethyl acetate (2 x 100 mL) to isolate the product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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